Cas no 852132-69-5 (1-(3-chlorophenyl)-4-{3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carbonyl}piperazine)

• Product Name: 1-(3-chlorophenyl)-4-{3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carbonyl}piperazine
• CAS No: 852132-69-5
• MF: C₂₃H₂₁ClN₄OS
• MW: 436.957042455673
• CID: 5555307
• Update Time: 2025-10-08

1-(3-chlorophenyl)-4-{3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carbonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(3-chlorophenyl)-1-piperazinyl](3-methyl-6-phenylimidazo[2,1-b]thiazol-2-yl)-
• 1-(3-chlorophenyl)-4-{3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carbonyl}piperazine

• Inchi： 1S/C23H21ClN4OS/c1-16-21(30-23-25-20(15-28(16)23)17-6-3-2-4-7-17)22(29)27-12-10-26(11-13-27)19-9-5-8-18(24)14-19/h2-9,14-15H,10-13H2,1H3
• InChI Key： KXTIGNLLJYGFPV-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC(Cl)=C2)CC1)(C1SC2=NC(C3=CC=CC=C3)=CN2C=1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3-chlorophenyl)-4-{3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carbonyl}piperazine

Research Brief on 1-(3-chlorophenyl)-4-{3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carbonyl}piperazine (CAS: 852132-69-5)

The compound 1-(3-chlorophenyl)-4-{3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carbonyl}piperazine (CAS: 852132-69-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly in the context of kinase inhibition. The imidazo[2,1-b][1,3]thiazole scaffold, combined with the piperazine moiety, confers selective binding affinity towards certain protein kinases, making it a promising candidate for drug development. Computational docking studies and in vitro assays have demonstrated its efficacy in disrupting aberrant signaling cascades implicated in various diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's inhibitory effects on a panel of kinases, revealing nanomolar potency against specific targets. The study employed X-ray crystallography to elucidate the binding mode of the compound within the ATP-binding pocket of the kinase domain, providing a structural basis for its selectivity. These findings are pivotal for the rational design of next-generation kinase inhibitors with improved pharmacokinetic profiles.

Another area of interest is the compound's potential application in oncology. Preclinical models have shown that 1-(3-chlorophenyl)-4-{3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carbonyl}piperazine exhibits antitumor activity by inducing apoptosis and cell cycle arrest in cancer cell lines. Mechanistic studies suggest that this effect is mediated through the downregulation of key survival proteins and the activation of pro-apoptotic pathways. These results underscore the compound's potential as a lead molecule for anticancer therapy.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and reducing off-target effects. Recent pharmacokinetic studies have identified metabolic instability as a limiting factor, prompting efforts to develop prodrug derivatives or formulation strategies to enhance its therapeutic index. Collaborative research between academia and industry is underway to address these hurdles and advance the compound toward clinical trials.

In conclusion, 1-(3-chlorophenyl)-4-{3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carbonyl}piperazine represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted pharmacological profile and structural versatility make it a valuable tool for both basic research and translational applications. Future studies should focus on refining its selectivity and exploring its utility in combination therapies, paving the way for novel treatment paradigms in precision medicine.